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Compound Name: 4,4'-Biphthalic anhydride

Cat. No.: B1265869

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 4,4'-
Biphthalic anhydride (BPDA), a key monomer in the synthesis of high-performance
polyimides. Aimed at researchers, scientists, and professionals in drug development and
materials science, this document compiles available Fourier-Transform Infrared (FTIR)
spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry
(MS) data. Detailed experimental protocols and a visual representation of the analytical
workflow are also presented to facilitate replication and further research.

Introduction

4,4'-Biphthalic anhydride, also known as 3,3',4,4'-biphenyltetracarboxylic dianhydride or [5,5'-
Biisobenzofuran]-1,1',3,3'-tetrone, is a pivotal building block for aromatic polyimides.[1] These
polymers are renowned for their exceptional thermal stability, mechanical strength, and
chemical resistance, making them indispensable in the aerospace, electronics, and automotive
industries. Accurate spectroscopic characterization of BPDA is crucial for quality control,
reaction monitoring, and understanding the structure-property relationships of the resulting
polymers. This guide summarizes the essential spectroscopic data for this important
compound.

Molecular and Spectroscopic Data
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The fundamental properties and spectroscopic data for 4,4'-Biphthalic anhydride are

summarized in the tables below.

Table 1: General Information for 4,4'-Biphthalic Anhydride

Property Value Reference
Chemical Formula C16HeOs6 [1]
Molecular Weight 294.22 g/mol [1]
CAS Number 2420-87-3 [1]

Mass Spectrometry

Mass spectrometry of 4,4'-Biphthalic anhydride confirms its molecular weight. The electron

ionization (EI) mass spectrum shows a prominent molecular ion peak (M*) at m/z 294,

corresponding to the molecular weight of the compound.[1]

Table 2: Mass Spectrometry Data for 4,4'-Biphthalic Anhydride

m/z Interpretation
294 Molecular ion [M]*
250 [M - CO2]*

222 [M-CO2 - COJ*
194 [M-2CO:2 - COJ*+
166 [C12HeO]*

139 [C11H7]*

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of 4,4'-Biphthalic anhydride is characterized by the distinct vibrational

modes of the aromatic rings and the anhydride functional groups. The most prominent peaks
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are the symmetric and asymmetric stretching vibrations of the carbonyl groups in the five-
membered anhydride rings.

Table 3: FTIR Spectral Data for 4,4'-Biphthalic Anhydride

Wavenumber (cm~?) Assignment

~1850 C=0 asymmetric stretching
~1780 C=0 symmetric stretching
~1600 Aromatic C=C stretching
~1250 C-O-C stretching

~900 C-H out-of-plane bending

Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to the highly symmetric nature of the 4,4'-Biphthalic anhydride molecule, its NMR
spectra are relatively simple. The aromatic protons and carbons give rise to distinct signals that
can be assigned based on their chemical environment.

Table 4: *H NMR Spectral Data for 4,4'-Biphthalic Anhydride

Chemical Shift (9,

Multiplicity Integration Assignment
ppm)

Protons ortho to the
~8.3 d 2H ]
anhydride

Protons meta to the
~8.1 dd 2H anhydride and ortho to
the biphenyl link

Protons ortho to the

biphenyl link

Table 5: 3C NMR Spectral Data for 4,4'-Biphthalic Anhydride
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Chemical Shift (6, ppm) Assighment

~163 Carbonyl carbons (C=0)

~145 Quaternary carbons of the biphenyl linkage
~138 Aromatic CH carbons

~134 Quaternary carbons adjacent to the carbonyls
~125 Aromatic CH carbons

~123 Aromatic CH carbons

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data
presented above.

Mass Spectrometry

A sample of 4,4'-Biphthalic anhydride is introduced into the mass spectrometer, typically via a
direct insertion probe for solid samples. The sample is then ionized using electron ionization
(El). The resulting ions are accelerated and separated based on their mass-to-charge ratio by a
mass analyzer. A detector then records the abundance of each ion, generating the mass
spectrum.

Fourier-Transform Infrared (FTIR) Spectroscopy

For solid samples like 4,4'-Biphthalic anhydride, the KBr pellet method is commonly
employed. A small amount of the finely ground sample is mixed with dry potassium bromide
(KBr) powder. The mixture is then pressed into a thin, transparent pellet. The pellet is placed in
the sample holder of the FTIR spectrometer, and the infrared spectrum is recorded.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A solution of 4,4'-Biphthalic anhydride is prepared using a suitable deuterated solvent (e.g.,
DMSO-des or CDCIs). The solution is then transferred to an NMR tube. Both *H and 3C NMR
spectra are acquired on a high-field NMR spectrometer. The chemical shifts are referenced to
the residual solvent peak or an internal standard like tetramethylsilane (TMS).
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Workflow for Spectroscopic Analysis

The logical flow of spectroscopic analysis for a compound like 4,4'-Biphthalic anhydride is
depicted in the following diagram. This workflow ensures a comprehensive characterization of
the molecule's structure.

Sample Preparation
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NMR Spectroscopy

Spectroscopic Techniques

Mass Spectrometry (MS) FTIR Spectroscopy

Data Interpretation

y y y
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Click to download full resolution via product page

Caption: A flowchart illustrating the general workflow for the spectroscopic characterization of a
chemical compound.

Conclusion

This technical guide provides a consolidated resource for the spectroscopic data of 4,4'-
Biphthalic anhydride. The presented FTIR, NMR, and mass spectrometry data are essential
for the identification and quality assessment of this commercially significant monomer. The
detailed experimental protocols and the illustrative workflow offer a practical framework for
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researchers and scientists engaged in the synthesis and characterization of BPDA and its
derivatives. This information is vital for advancing the development of high-performance
polymers and other novel materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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